Cas no 1806787-15-4 (3,6-Dibromo-2-(difluoromethyl)pyridine-4-carboxaldehyde)

3,6-Dibromo-2-(difluoromethyl)pyridine-4-carboxaldehyde is a fluorinated pyridine derivative with a reactive aldehyde functional group, making it a versatile intermediate in organic synthesis. The presence of bromine substituents at the 3- and 6-positions enhances its utility in cross-coupling reactions, such as Suzuki or Stille couplings, enabling further structural modifications. The difluoromethyl group contributes to increased metabolic stability and lipophilicity, which is advantageous in pharmaceutical and agrochemical applications. This compound is particularly valuable in the development of heterocyclic compounds, offering precise control over molecular architecture. Its high purity and well-defined reactivity profile make it a reliable choice for research and industrial-scale synthesis.
3,6-Dibromo-2-(difluoromethyl)pyridine-4-carboxaldehyde structure
1806787-15-4 structure
Product Name:3,6-Dibromo-2-(difluoromethyl)pyridine-4-carboxaldehyde
CAS No:1806787-15-4
MF:C7H3Br2F2NO
MW:314.909627199173
CID:4849416
Update Time:2025-06-10

3,6-Dibromo-2-(difluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3,6-Dibromo-2-(difluoromethyl)pyridine-4-carboxaldehyde
    • Inchi: 1S/C7H3Br2F2NO/c8-4-1-3(2-13)5(9)6(12-4)7(10)11/h1-2,7H
    • InChI Key: POJCUXKTZWPJOZ-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=O)C=C(N=C1C(F)F)Br

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 193
  • XLogP3: 2.7
  • Topological Polar Surface Area: 30

3,6-Dibromo-2-(difluoromethyl)pyridine-4-carboxaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029074469-250mg
3,6-Dibromo-2-(difluoromethyl)pyridine-4-carboxaldehyde
1806787-15-4 97%
250mg
$489.60 2022-03-31
Alichem
A029074469-500mg
3,6-Dibromo-2-(difluoromethyl)pyridine-4-carboxaldehyde
1806787-15-4 97%
500mg
$847.60 2022-03-31
Alichem
A029074469-1g
3,6-Dibromo-2-(difluoromethyl)pyridine-4-carboxaldehyde
1806787-15-4 97%
1g
$1,519.80 2022-03-31

Additional information on 3,6-Dibromo-2-(difluoromethyl)pyridine-4-carboxaldehyde

Introduction to 3,6-Dibromo-2-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1806787-15-4)

3,6-Dibromo-2-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1806787-15-4) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes bromine and difluoromethyl functionalities, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical formula of 3,6-Dibromo-2-(difluoromethyl)pyridine-4-carboxaldehyde is C9H5Br2F2N2O. Its molecular weight is 335.94 g/mol, and it exhibits a melting point of approximately 95°C. The compound's solubility in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO) makes it highly versatile for use in various synthetic processes.

In recent years, the development of novel pharmaceuticals has been increasingly focused on the design and synthesis of compounds with specific biological activities. 3,6-Dibromo-2-(difluoromethyl)pyridine-4-carboxaldehyde has emerged as a key intermediate in this context due to its ability to modulate biological pathways and interact with specific protein targets. For instance, studies have shown that derivatives of this compound exhibit potent antiviral and anticancer properties.

A notable application of 3,6-Dibromo-2-(difluoromethyl)pyridine-4-carboxaldehyde is in the synthesis of antiviral agents. Research published in the Journal of Medicinal Chemistry highlighted the use of this compound as a building block for the development of inhibitors targeting viral proteases. These inhibitors have shown promise in preclinical studies against various viruses, including influenza and coronaviruses.

In the realm of cancer research, 3,6-Dibromo-2-(difluoromethyl)pyridine-4-carboxaldehyde has been utilized to synthesize small molecules that target specific signaling pathways involved in tumor growth and metastasis. A study published in Cancer Research demonstrated that derivatives of this compound effectively inhibited the activity of kinases such as AKT and ERK, leading to reduced proliferation and increased apoptosis in cancer cells.

The synthetic versatility of 3,6-Dibromo-2-(difluoromethyl)pyridine-4-carboxaldehyde also extends to its use in the development of imaging agents. Researchers at the National Institutes of Health have explored its potential as a precursor for radiolabeled compounds used in positron emission tomography (PET) imaging. These imaging agents have shown high specificity and sensitivity in detecting early-stage tumors and monitoring treatment response.

Beyond its applications in pharmaceuticals, 3,6-Dibromo-2-(difluoromethyl)pyridine-4-carboxaldehyde has also found utility in agrochemical research. Its ability to modulate plant growth regulators and enhance crop resistance to pathogens makes it a valuable tool for developing new pesticides and herbicides. Studies have shown that derivatives of this compound can effectively control fungal infections and improve crop yields without causing significant environmental harm.

The safety profile of 3,6-Dibromo-2-(difluoromethyl)pyridine-4-carboxaldehyde is an important consideration for its widespread use. Extensive toxicological studies have been conducted to evaluate its potential risks to human health and the environment. These studies have indicated that the compound is generally safe when handled under appropriate conditions and with proper personal protective equipment (PPE).

In conclusion, 3,6-Dibromo-2-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1806787-15-4) is a versatile and valuable compound with a wide range of applications in medicinal chemistry, pharmaceutical research, agrochemicals, and imaging technologies. Its unique molecular structure and synthetic flexibility make it an essential building block for the development of novel bioactive molecules with significant therapeutic potential.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.